![molecular formula C20H21ClO3S B2799152 4-[4-(Tert-butyl)phenyl]-2-[(4-chlorophenyl)sulfanyl]-4-oxobutanoic acid CAS No. 331459-69-9](/img/structure/B2799152.png)
4-[4-(Tert-butyl)phenyl]-2-[(4-chlorophenyl)sulfanyl]-4-oxobutanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-[4-(Tert-butyl)phenyl]-2-[(4-chlorophenyl)sulfanyl]-4-oxobutanoic acid, also known as BAY 11-7082, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is a potent inhibitor of nuclear factor kappa B (NF-κB) activation, a transcription factor that plays a crucial role in the regulation of immune responses, inflammation, and cell survival.
Scientific Research Applications
Larvicidal and Antimicrobial Activities
Some novel derivatives related to the core structure of the compound have shown promising larvicidal and antimicrobial activities. For instance, triazinone derivatives demonstrated growth inhibition against certain bacterial and fungal pathogens and mosquito larvicidal activity (Kumara et al., 2015).
Chemiluminescence Studies
Research on sulfanyl-substituted bicyclic dioxetanes derived from structurally similar compounds has provided insights into their base-induced chemiluminescence, offering potential applications in analytical chemistry and sensor development (Watanabe et al., 2010).
Coordination Chemistry
The coordination chemistry of dinucleating P2N2S ligands, including compounds with tert-butyl and sulfanyl groups, has been explored for the preparation and characterization of cationic palladium complexes. These complexes have shown potential in catalysis and materials science (Siedle et al., 2007).
Asymmetric Synthesis
A related compound was used in the asymmetric synthesis of (+)-trachyspic acid, highlighting its utility in the development of methods for the synthesis of biologically active molecules (Morokuma et al., 2008).
Molecular Docking and Spectroscopic Studies
Comparative molecular docking and spectroscopic studies on derivatives of 4-oxobutanoic acid have provided valuable information on their structural, electronic, and optical properties, with implications for their use in pharmaceuticals and nonlinear optical materials (Vanasundari et al., 2018).
Synthetic Applications
The synthesis of (thio)substituted 1,3-butadienes and butenynes from compounds bearing tert-butyl groups indicates their utility in organic synthesis and potential applications in material science (Kacmaz, 2019).
Properties
IUPAC Name |
4-(4-tert-butylphenyl)-2-(4-chlorophenyl)sulfanyl-4-oxobutanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21ClO3S/c1-20(2,3)14-6-4-13(5-7-14)17(22)12-18(19(23)24)25-16-10-8-15(21)9-11-16/h4-11,18H,12H2,1-3H3,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LWFKAUBYCJNQTD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)C(=O)CC(C(=O)O)SC2=CC=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21ClO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.